Cas no 2591-11-9 (Benzothiazole,2-(ethylsulfonyl)-)

Benzothiazole,2-(ethylsulfonyl)- structure
2591-11-9 structure
Product Name:Benzothiazole,2-(ethylsulfonyl)-
CAS No:2591-11-9
MF:C9H9NO2S2
MW:227.30325961113
CID:284729
PubChem ID:17428
Update Time:2025-04-19

Benzothiazole,2-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(ethylsulfonyl)-
    • 2-(Ethylsulfonyl)-1,3-benzothiazole
    • DTXSID00180578
    • AKOS024342784
    • Ethylsulfonylbenzothiazole
    • 2-(ethyl sulfonyl)-1,3-benzothiazole
    • benzothiazole, 2-(ethylsulfonyl)-
    • ZYGPCLHWVYJMPA-UHFFFAOYSA-N
    • InChI=1/C9H9NO2S2/c1-2-14(11,12)9-10-7-5-3-4-6-8(7)13-9/h3-6H,2H2,1H
    • 2-(Ethanesulfonyl)-1,3-benzothiazole
    • SCHEMBL3595617
    • 2591-11-9
    • BENZOTHIAZOLE, ETHYLSULFONYL-
    • Ethyl 2-benzothiazyl sulfone
    • 2-(ethylsulfonyl)benzo[d]thiazole
    • 2-(ethylsulfonyl)benzothiazole
    • Inchi: 1S/C9H9NO2S2/c1-2-14(11,12)9-10-7-5-3-4-6-8(7)13-9/h3-6H,2H2,1H3
    • InChI Key: ZYGPCLHWVYJMPA-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)(CC)(=O)=O

Computed Properties

  • Exact Mass: 227.00757
  • Monoisotopic Mass: 227.00747088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 47.03
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